1-(3,4-Dipropoxyphenyl)imidazolidine-2,4,5-trione
Description
1-(3,4-Dipropoxyphenyl)imidazolidine-2,4,5-trione (DPI-T) is a novel compound that has recently been developed and studied for its potential applications in scientific research. DPI-T is a derivative of imidazolidine-2,4,5-trione, which is a naturally occurring molecule in some plants, fungi, and bacteria. DPI-T is a white crystalline solid with a melting point of about 200°C. Its chemical structure is composed of two propoxy groups and an imidazolidine ring.
Scientific Research Applications
Synthesis and Pharmaceutical Research
Synthesis of Imidazolidinetrione Derivatives : This study reports the synthesis of derivatives of imidazolidine-2,4,5-trione, focusing on their potential pharmacological and agrochemical importance (Lee et al., 2010).
Inhibitory Activity Against Human Epoxide Hydrolase : A series of imidazolidine-2,4,5-triones demonstrated significant inhibitory activity against soluble human epoxide hydrolase, suggesting potential in the development of treatments for diseases related to this enzyme (D’yachenko et al., 2017).
Chemical and Biological Studies
Kinetics and Mechanism of Addition to Oxiranes : Research on the kinetics of the reaction of imidazolidine-2,4,5-trione with oxiranes provides insights into the chemical behavior and potential applications in various fields, including materials science (Zarzyka-Niemiec & Lubczak, 2003).
Antifungal and Antimicrobial Activities : Certain derivatives of imidazolidine-2,4,5-trione have shown promising antifungal and antimicrobial properties, indicating potential applications in the development of new antimicrobial agents https://consensus.app/papers/imidazolidineiminothione-imidazolidin2one-ammar/f7e2b672950c583f950072c6a4eb9223/?utm_source=chatgpt" target="_blank">(Mullen et al., 1988; Ammar et al., 2016)
properties
IUPAC Name |
1-(3,4-dipropoxyphenyl)imidazolidine-2,4,5-trione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O5/c1-3-7-21-11-6-5-10(9-12(11)22-8-4-2)17-14(19)13(18)16-15(17)20/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PESMTNZGLIICRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)N2C(=O)C(=O)NC2=O)OCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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